Cas no 2098079-27-5 (6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid)

• Product Name: 6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
• CAS No: 2098079-27-5
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 5041704
• Update Time: 2025-05-25

6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-((tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid
• 6-(oxolan-2-ylmethyl)thieno[2,3-b]pyrrole-5-carboxylic acid
• 6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid

• Inchi： 1S/C12H13NO3S/c14-12(15)10-6-8-3-5-17-11(8)13(10)7-9-2-1-4-16-9/h3,5-6,9H,1-2,4,7H2,(H,14,15)
• InChI Key： KZNFCMWYDSCGGG-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C(=O)O)N(C1=2)CC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 79.7

Additional information on 6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid

Introduction to 6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid (CAS No. 2098079-27-5)

6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid (CAS No. 2098079-27-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the heterocyclic class, characterized by its fused ring system comprising a thienopyrrole core. The presence of a tetrahydrofuran moiety at the C6 position and a carboxylic acid functional group at the C5 position imparts unique chemical properties and reactivity, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of this compound is particularly intriguing due to its potential to interact with biological targets in multiple ways. The thienopyrrole moiety is known for its ability to engage with various enzymes and receptors, which has been exploited in the design of bioactive molecules. Additionally, the tetrahydrofuran group can influence the electronic properties of the molecule, thereby modulating its binding affinity and selectivity. These features make 6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic versatility. Thienopyrroles, in particular, have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The carboxylic acid group in this compound provides a handle for further functionalization, allowing chemists to tailor its properties for specific biological targets. This flexibility has led to several innovative synthetic strategies being developed to explore the chemical space around this scaffold.

One of the most compelling aspects of 6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid is its potential as a building block for drug candidates. The combination of the thienopyrrole core with the tetrahydrofuran substituent creates a molecule that can engage with multiple biological pathways simultaneously. This polypharmacophoric nature has been increasingly recognized as a key strategy in modern drug design, as it can lead to more effective and less toxic therapeutic agents. Several recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases.

The synthesis of 6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid involves a series of well-established organic reactions that showcase the expertise of synthetic chemists. The construction of the thienopyrrole ring system typically requires catalytic coupling reactions or cyclization processes, which are both efficient and scalable. The introduction of the tetrahydrofuran group can be achieved through nucleophilic substitution or metal-catalyzed reactions, depending on the desired synthetic route. These methodologies highlight the versatility of modern synthetic chemistry in constructing complex molecular architectures.

The biological evaluation of this compound has revealed several promising activities that warrant further investigation. Preclinical studies have demonstrated that derivatives of thienopyrroles exhibit potent inhibitory effects against various enzymes implicated in disease pathways. For instance, some analogs have shown activity against kinases and proteases that are overexpressed in cancer cells. Additionally, the carboxylic acid group can be exploited to create prodrugs or conjugates that enhance bioavailability or target specificity.

The role of computational chemistry in designing and optimizing molecules like 6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions and optimize pharmacokinetic properties before experimental validation. This approach has significantly accelerated the drug discovery process by reducing the number of compounds that require extensive testing. By leveraging computational tools alongside traditional experimental techniques, scientists can more efficiently explore the chemical space around this scaffold.

In conclusion, 6-((Tetrahydrofuran-2-yl)methyl)-6H-thieno[2,3-b]pyrrole-5-carboxylic acid represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups and heterocyclic core makes it a versatile scaffold for medicinal chemistry applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an important role in future drug development efforts.